![molecular formula C8H16N2 B1427057 2-Methyl-2,7-diazaspiro[3.5]nonane CAS No. 933689-90-8](/img/structure/B1427057.png)
2-Methyl-2,7-diazaspiro[3.5]nonane
Overview
Description
2-Methyl-2,7-diazaspiro[3.5]nonane is a chemical compound with the molecular formula C8H16N2 . It contains a total of 27 bonds, including 11 non-H bonds, 1 four-membered ring, 1 six-membered ring, 1 secondary amine (aliphatic), 1 tertiary amine (aliphatic), and 1 Azetidine .
Synthesis Analysis
The synthesis of 2-Methyl-2,7-diazaspiro[3.5]nonane involves the structural optimization of an acryloyl amine moiety to improve in vitro inhibitory activity . The 2,7-diazaspiro[3.5]nonane series has shown compounds with higher binding affinity compared to the diazabicyclo[4.3.0]nonane .Molecular Structure Analysis
The molecular structure of 2-Methyl-2,7-diazaspiro[3.5]nonane includes a four-membered ring and a six-membered ring, along with secondary and tertiary aliphatic amines . The average mass of the molecule is 140.226 Da, and the monoisotopic mass is 140.131348 Da .Physical And Chemical Properties Analysis
The molecular formula of 2-Methyl-2,7-diazaspiro[3.5]nonane is C8H16N2 . It has an average mass of 140.226 Da and a monoisotopic mass of 140.131348 Da .Scientific Research Applications
I have conducted a search for the scientific research applications of 2-Methyl-2,7-diazaspiro[3.5]nonane , but unfortunately, detailed information on six to eight unique applications is not readily available in the search results. However, one notable application mentioned is its use as a covalent inhibitor of KRAS G12C , which has shown favorable metabolic stability and anti-tumor activity . This compound binds in the switch-II pocket of KRAS G12C, which is significant in cancer research.
Safety and Hazards
Future Directions
The 2,7-diazaspiro[3.5]nonane core, which is present in 2-Methyl-2,7-diazaspiro[3.5]nonane, has been identified as important for the development of sigma-1 receptor (S1R) compounds with specific agonist or antagonist profiles . This suggests potential future directions in the development of novel therapeutic agents for the treatment of various human conditions .
Mechanism of Action
Target of Action
The primary targets of 2-Methyl-2,7-diazaspiro[3It is suggested that it may be a functionalized von-hippel-lindau (vhl) ligand . The VHL protein is part of an E3 ubiquitin ligase complex that targets specific proteins for degradation .
Mode of Action
The exact mode of action of 2-Methyl-2,7-diazaspiro[3As a potential VHL ligand, it may interact with the VHL protein to modulate protein degradation
Biochemical Pathways
The biochemical pathways affected by 2-Methyl-2,7-diazaspiro[3If it acts as a VHL ligand, it could potentially influence the ubiquitin-proteasome system, which plays a crucial role in regulating protein degradation .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Methyl-2,7-diazaspiro[3.5]nonane. For instance, storage conditions such as temperature and light exposure can affect the stability of the compound
properties
IUPAC Name |
2-methyl-2,7-diazaspiro[3.5]nonane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2/c1-10-6-8(7-10)2-4-9-5-3-8/h9H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZIOUJPPUCIXBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2(C1)CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60728697 |
Source
|
| Record name | 2-Methyl-2,7-diazaspiro[3.5]nonane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60728697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
933689-90-8 |
Source
|
| Record name | 2-Methyl-2,7-diazaspiro[3.5]nonane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60728697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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